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Compound of Interest

Compound Name: Cyclohexane

Cat. No.: B10858432

An In-depth Overview of its Chemical Identity, Synthesis, Properties, and Applications

This technical guide provides a detailed examination of cyclohexane, a cycloalkane of
significant importance in both industrial and research settings. This document will cover its
fundamental chemical identifiers, delve into its synthesis and purification, present its key
physicochemical properties in a structured format, and explore its applications, particularly
within the pharmaceutical and drug development sectors. Detailed experimental methodologies
and visual representations of relevant pathways are included to provide a practical and
comprehensive resource for scientists and researchers.

Chemical Identification and Nomenclature

Cyclohexane is a cyclic alkane with the chemical formula CsH12, consisting of a ring of six
carbon atoms.
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Identifier Value

IUPAC Name Cyclohexane

CAS Number 110-82-7

Molecular Formula CeH12

Molecular Weight 84.16 g/mol

Synonyms Hexamethylene, Hexanaphthene,

Hexahydrobenzene

Physicochemical Properties

Cyclohexane is a non-polar, colorless, and flammable liquid with a characteristic mild, sweet

odor. Its properties make it a versatile solvent and a crucial intermediate in various chemical

syntheses.
Property Value
Appearance Colorless liquid
Odor Mild, sweet, gasoline-like
Density 0.779 g/mL at 20 °C
Melting Point 6.47 °C (43.65 °F)
Boiling Point 80.74 °C (177.33 °F)

Solubility in Water

Immiscible

Solubility in Organic Solvents

Soluble in ether, alcohol, acetone

Vapor Pressure

78 mmHg (20 °C)

Flash Point

-20 °C (-4 °F)

Refractive Index (nD)

1.42662

Industrial Synthesis and Purification
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The primary industrial method for producing cyclohexane is the catalytic hydrogenation of
benzene. This process is highly efficient and can yield very pure cyclohexane.

Industrial Production: Benzene Hydrogenation

The industrial-scale synthesis of cyclohexane involves the reaction of benzene with hydrogen
gas at elevated temperatures and pressures in the presence of a metal catalyst, typically nickel
or palladium. The reaction is highly exothermic.

Reaction: CsHs + 3H2 - CeH12

The process generally involves feeding high-purity benzene and hydrogen into a reactor
containing the catalyst. The reaction conditions are optimized to ensure complete conversion of
benzene and to minimize side reactions. The resulting cyclohexane is then purified, typically
through distillation, to remove any unreacted benzene and byproducts.

Experimental Protocol: Purification of a Liquid Organic
Compound (General Method)

While a detailed, step-by-step protocol for the laboratory synthesis of cyclohexane via
benzene hydrogenation is not readily available due to the hazardous nature of the reagents
and conditions, the following general experimental protocol outlines the purification of a volatile
organic liquid like cyclohexane, which is a common procedure in a research setting. This
example is adapted from the purification of cyclohexene.

Objective: To purify a crude liquid organic compound by removing impurities such as unreacted
starting materials, byproducts, and residual acid or base.

Materials:

Crude liquid organic compound (e.g., cyclohexane)

Saturated sodium bicarbonate solution

Deionized water

Anhydrous magnesium sulfate or calcium chloride
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e Separatory funnel
e Erlenmeyer flasks
« Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)
e Heating mantle
» Boiling chips
Procedure:
e Washing:
o Transfer the crude liquid to a separatory funnel.

o Add an equal volume of saturated sodium bicarbonate solution to neutralize any acidic
impurities.

o Stopper the funnel and shake gently, periodically venting to release any pressure buildup.
o Allow the layers to separate and drain the lower aqueous layer.
o Add an equal volume of deionized water to the organic layer in the separatory funnel.
o Shake and vent as before.
o Drain the lower aqueous layer.
e Drying:
o Transfer the washed organic layer to a clean, dry Erlenmeyer flask.

o Add a small amount of anhydrous magnesium sulfate or calcium chloride (drying agent) to
the liquid.

o Swirl the flask until the liquid is clear, indicating that the water has been absorbed by the
drying agent. If the drying agent clumps together, add more until some remains free-
flowing.
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o Decant or filter the dried liquid into a clean, dry round-bottom flask.

o Distillation:

[e]

Add a few boiling chips to the round-bottom flask containing the dried liquid.
o Set up the distillation apparatus.
o Heat the flask gently with a heating mantle.

o Collect the fraction that distills at the known boiling point of the pure compound (for
cyclohexane, this is approximately 81 °C).

o Continue distillation until only a small amount of liquid remains in the distillation flask.
o The collected distillate is the purified compound.

Applications in Research and Drug Development

Cyclohexane's non-polar nature and ability to dissolve a wide range of organic compounds
make it a valuable solvent in the pharmaceutical industry.

o Solvent for Synthesis: It serves as a reaction medium for the synthesis of various active
pharmaceutical ingredients (APIs), particularly for non-polar reactants.

o Extraction: Cyclohexane is used as an extraction solvent to isolate natural products and
other target molecules from complex mixtures.

o Crystallization: It is employed as a medium for the crystallization and purification of drug
substances.

o Precursor for Nylon: A significant industrial application of cyclohexane is in the production of
adipic acid and caprolactam, which are precursors to nylon-6,6 and nylon-6, respectively.

Biological Metabolism

While generally considered biochemically inert in higher organisms, certain microorganisms
can metabolize cyclohexane. The aerobic degradation of cyclohexane typically proceeds
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through a series of oxidation steps.

Microbial Degradation Pathway of Cyclohexane

The initial step in the microbial degradation of cyclohexane is the hydroxylation to
cyclohexanol, followed by oxidation to cyclohexanone. The ring is then opened through a
Baeyer-Villiger monooxygenase-catalyzed reaction to form g-caprolactone, which is
subsequently hydrolyzed to 6-hydroxycaproic acid and further metabolized.

Alcohol Baeyer-Villiger
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Microbial degradation pathway of cyclohexane.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the purification of a liquid
organic compound, as described in the experimental protocol section.
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Experimental workflow for liquid purification.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b10858432?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Cyclohexane: A Comprehensive Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10858432#cas-number-and-iupac-
nomenclature-for-cyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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